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Compound of Interest

Compound Name: N-Hydroxy-4-nitrophthalimide

Cat. No.: B034298

Audience: Researchers, scientists, and drug development professionals.

Introduction: N-Hydroxy-4-nitrophthalimide (NHNPI) is a versatile reagent and intermediate
used in modern organic synthesis. As a derivative of the well-known N-hydroxyphthalimide
(NHPI), the presence of a strong electron-withdrawing nitro group modifies its chemical
properties, enhancing its utility in specific applications. These notes detail its synthesis and key
applications in the formation of activated esters for amide bond synthesis and the generation of
redox-active esters for cross-coupling reactions, providing detailed protocols for its practical
use in the laboratory.

Section 1: Synthesis of N-Hydroxy-4-
nitrophthalimide

The synthesis of NHNPI is typically a two-step process starting from commercially available
phthalimide. The first step involves the nitration of phthalimide to produce 4-nitrophthalimide,
which is then hydrolyzed and reacted with hydroxylamine to yield the final product. A more
direct, one-step synthesis from 4-nitrophthalic anhydride has also been developed using
microwave irradiation.

Logical Workflow for Synthesis
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¢ To cite this document: BenchChem. [Application Notes and Protocols: N-Hydroxy-4-
nitrophthalimide in Fine Chemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b034298#n-hydroxy-4-nitrophthalimide-in-the-
synthesis-of-fine-chemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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